Cas no 881841-53-8 ((5-Bromoimidazo1,2-apyridin-2-yl)methanol)

(5-Bromoimidazo1,2-apyridin-2-yl)methanol structure
881841-53-8 structure
Product Name:(5-Bromoimidazo1,2-apyridin-2-yl)methanol
CAS No:881841-53-8
MF:C8H7BrN2O
MW:227.057980775833
CID:1028340
PubChem ID:71711090
Update Time:2025-04-20

(5-Bromoimidazo1,2-apyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (5-Bromoimidazo[1,2-a]pyridin-2-yl)methanol
    • 5-bromo-Imidazo[1,2-a]pyridine-2-methanol
    • BS-29839
    • SCHEMBL1852304
    • KRBUYVZVAOWCRU-UHFFFAOYSA-N
    • (5-Bromo-imidazo[1,2-a]pyridin-2-yl)methanol
    • FT-0725519
    • DTXSID90856775
    • CS-0212698
    • G10846
    • 881841-53-8
    • (5-Bromo-imidazo[1,2-a]pyridin-2-yl)-methanol
    • {5-BROMOIMIDAZO[1,2-A]PYRIDIN-2-YL}METHANOL
    • DA-37693
    • (5-Bromoimidazo1,2-apyridin-2-yl)methanol
    • Inchi： 1S/C8H7BrN2O/c9-7-2-1-3-8-10-6(5-12)4-11(7)8/h1-4,12H,5H2
    • InChI Key： KRBUYVZVAOWCRU-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC2=NC(CO)=CN21

Computed Properties

  • Exact Mass: 225.97418g/mol
  • Monoisotopic Mass: 225.97418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 37.5Ų

(5-Bromoimidazo1,2-apyridin-2-yl)methanol Pricemore >>

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